molecular formula C20H23N5O2 B5653626 2-[(2-{1-[(3,5-dimethyl-4-isoxazolyl)carbonyl]-3-piperidinyl}-1H-imidazol-1-yl)methyl]pyridine

2-[(2-{1-[(3,5-dimethyl-4-isoxazolyl)carbonyl]-3-piperidinyl}-1H-imidazol-1-yl)methyl]pyridine

Cat. No. B5653626
M. Wt: 365.4 g/mol
InChI Key: TZPRRAJRHUXIPF-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of molecules similar to the one often involves intricate chemical reactions that allow for the formation of the desired complex structures. Although specific details on the synthesis of this exact compound are scarce, related compounds provide insights into possible methods. For instance, the synthesis of imidazo[1,2-a]pyridine derivatives demonstrates the utilization of copper-catalyzed reactions and other methods to form structurally complex molecules, highlighting the potential synthetic routes that could be applied to our compound of interest (Rao, Mai, & Song, 2017).

Molecular Structure Analysis

The molecular structure of compounds similar to "2-[(2-{1-[(3,5-dimethyl-4-isoxazolyl)carbonyl]-3-piperidinyl}-1H-imidazol-1-yl)methyl]pyridine" often reveals fascinating geometries and conformations. For example, studies on derivatives of imidazo[1,2-a]pyridine show that these molecules can crystallize in various systems, with detailed analysis on their crystal and molecular structure providing insights into bond lengths, angles, and overall molecular geometry which can be crucial for understanding the behavior and reactivity of our compound (Naveen et al., 2015).

properties

IUPAC Name

(3,5-dimethyl-1,2-oxazol-4-yl)-[3-[1-(pyridin-2-ylmethyl)imidazol-2-yl]piperidin-1-yl]methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H23N5O2/c1-14-18(15(2)27-23-14)20(26)25-10-5-6-16(12-25)19-22-9-11-24(19)13-17-7-3-4-8-21-17/h3-4,7-9,11,16H,5-6,10,12-13H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

TZPRRAJRHUXIPF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(=NO1)C)C(=O)N2CCCC(C2)C3=NC=CN3CC4=CC=CC=N4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H23N5O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

365.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-[(2-{1-[(3,5-dimethyl-4-isoxazolyl)carbonyl]-3-piperidinyl}-1H-imidazol-1-yl)methyl]pyridine

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